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Compound of Interest

Compound Name: Adx 47273

Cat. No.: B1666623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ADX47273 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 5 (mGluR5).[1][2][3] As a crucial tool in neuroscience research, particularly

in studies related to synaptic plasticity and neurological disorders, the accurate and consistent

preparation of ADX47273 stock solutions is paramount for reproducible experimental results.[3]

[4] Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

ADX47273 due to its high solubilizing capacity for this compound.[1][2][5] These application

notes provide a detailed protocol for the preparation, storage, and handling of ADX47273 stock

solutions in DMSO.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for ADX47273 are

summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 369.36 g/mol [1][2][5]

Solubility in DMSO
74 mg/mL (200.34 mM) to 100

mg/mL (270.74 mM)
[1][2]

Recommended Stock Solution

Storage

-80°C for up to 1 year; -20°C

for up to 1 month
[1][2]

Powder Storage -20°C for up to 3 years [2]

In Vitro EC50 0.17 µM [1][6]

Common In Vitro

Concentration Range
0.1 µM - 10 µM [1][6]

Experimental Protocol: Preparation of a 10 mM
ADX47273 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of ADX47273 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro assays.

Materials:

ADX47273 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Preparation:

Bring the ADX47273 powder and DMSO to room temperature before opening to prevent

condensation. It is crucial to use fresh, anhydrous DMSO as absorbed moisture can

reduce the solubility of ADX47273.[1]

Weighing ADX47273:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of ADX47273 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 3.69 mg of ADX47273 (Molecular Weight = 369.36

g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x

Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.001 L x 0.010 mol/L x 369.36 g/mol x 1000 mg/g = 3.69 mg

Dissolving in DMSO:

Add the appropriate volume of fresh DMSO to the microcentrifuge tube containing the

ADX47273 powder. For the example above, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming or sonication may be used to facilitate dissolution if necessary.[2]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

For long-term storage (up to 1 year), store the aliquots at -80°C.[1][2]

For short-term storage (up to 1 month), store at -20°C.[1][2]

Preparation of Working Solutions:
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When ready to use, thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or buffer.

Note: The final concentration of DMSO in the assay should be kept low (typically <0.5%)

to avoid solvent-induced cellular toxicity.

Visualizations
Experimental Workflow for ADX47273 Stock Solution Preparation

Start

Weigh ADX47273 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing ADX47273 stock solution.

Mechanism of Action of ADX47273

Cell Membrane

mGluR5 Receptor

Enhanced Downstream Signaling

Potentiated Receptor Activation

Glutamate (Orthosteric Agonist)

Binds to Orthosteric Site

ADX47273 (PAM)

Binds to Allosteric Site

Click to download full resolution via product page

Caption: ADX47273 as a positive allosteric modulator of mGluR5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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